Cas no 2137778-48-2 (5-(Cyclopropylmethyl)-2-(propan-2-yl)furan-3-carbaldehyde)

• Product Name: 5-(Cyclopropylmethyl)-2-(propan-2-yl)furan-3-carbaldehyde
• CAS No: 2137778-48-2
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 6244183
• PubChem ID: 165749166
• Update Time: 2025-10-28

5-(Cyclopropylmethyl)-2-(propan-2-yl)furan-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(cyclopropylmethyl)-2-(propan-2-yl)furan-3-carbaldehyde
• EN300-705261
• 2137778-48-2
• 5-(Cyclopropylmethyl)-2-(propan-2-yl)furan-3-carbaldehyde

• Inchi： 1S/C12H16O2/c1-8(2)12-10(7-13)6-11(14-12)5-9-3-4-9/h6-9H,3-5H2,1-2H3
• InChI Key： DMIKZXOMJNHNRR-UHFFFAOYSA-N
• SMILES： O1C(=C(C=O)C=C1CC1CC1)C(C)C

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 30.2Ų

Additional information on 5-(Cyclopropylmethyl)-2-(propan-2-yl)furan-3-carbaldehyde

Introduction to 5-(Cyclopropylmethyl)-2-(propan-2-yl)furan-3-carbaldehyde (CAS No. 2137778-48-2)

5-(Cyclopropylmethyl)-2-(propan-2-yl)furan-3-carbaldehyde is a highly intriguing compound in the realm of organic chemistry, characterized by its unique structural and functional attributes. This molecule, identified by the CAS number 2137778-48-2, has garnered significant attention in recent years due to its potential applications in pharmaceutical research and synthetic chemistry. The compound’s structure, featuring a furan core substituted with a cyclopropylmethyl group and an isopropyl side chain, makes it a versatile building block for the development of more complex molecules.

The furan ring is a prominent feature in many bioactive natural products and pharmaceuticals, owing to its ability to engage in hydrogen bonding and π-stacking interactions. This structural motif is particularly valuable in medicinal chemistry for its role in modulating biological activity. The presence of the cyclopropylmethyl group introduces rigidity to the molecule, which can influence both its electronic properties and its interactions with biological targets. Additionally, the aldehyde functionality at the 3-position provides a reactive site for further derivatization, enabling the synthesis of a wide array of analogs.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds like 5-(Cyclopropylmethyl)-2-(propan-2-yl)furan-3-carbaldehyde. Researchers have been exploring novel ways to leverage the inherent properties of such molecules for therapeutic purposes. For instance, studies have demonstrated that modifications to the furan ring can significantly alter pharmacokinetic profiles, making these compounds attractive candidates for drug development. The cyclopropylmethyl substituent, in particular, has been shown to enhance metabolic stability and binding affinity in certain contexts.

The isopropyl side chain further contributes to the compound’s complexity, offering opportunities for fine-tuning its biological activity. This substituent can influence both the electronic distribution of the molecule and its solubility characteristics, which are critical factors in drug design. In recent years, there has been a surge in interest regarding the synthesis of furan-based aldehydes due to their utility as intermediates in constructing more intricate pharmacophores. The aldehyde group itself is a versatile handle for forming new bonds, allowing chemists to explore diverse chemical space.

One of the most compelling aspects of 5-(Cyclopropylmethyl)-2-(propan-2-yl)furan-3-carbaldehyde is its potential as a scaffold for developing novel therapeutics. The combination of the furan, cyclopropylmethyl, and isopropyl groups creates a molecular framework that can be readily modified to target specific biological pathways. For example, researchers have investigated derivatives of this compound for their potential anti-inflammatory and anticancer properties. The ability to introduce various functional groups while maintaining structural integrity makes this molecule a valuable asset in medicinal chemistry libraries.

The synthesis of such complex molecules often requires sophisticated methodologies, but recent developments in synthetic chemistry have made it more feasible to access these targets. Techniques like transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled chemists to construct intricate molecular architectures with high precision. These advances have not only facilitated the preparation of 5-(Cyclopropylmethyl)-2-(propan-2-yl)furan-3-carbaldehyde but also opened up new avenues for exploring related compounds.

In addition to its pharmaceutical applications, this compound has shown promise in materials science and catalysis. The unique electronic properties of the furan ring make it an attractive candidate for designing organic semiconductors and ligands for metal complexes. Researchers are exploring how variations in substituents like the cyclopropylmethyl group can influence charge transport properties or catalytic activity. Such studies not only contribute to fundamental scientific understanding but also pave the way for innovative technological applications.

The growing body of research on heterocyclic compounds underscores their importance in modern chemistry. As our understanding of molecular interactions deepens, so does our ability to design molecules with specific functions. The case of 5-(Cyclopropylmethyl)-2-(propan-2-yl)furan-3-carbaldehyde exemplifies how structural features can be leveraged to create molecules with tailored properties. By continuing to investigate such compounds, scientists can unlock new possibilities for drug discovery and material innovation.

In conclusion,5-(Cyclopropylmethyl)-2-(propan-2-yl)furan-3-carbaldehyde (CAS No. 2137778-48-2) represents a fascinating subject of study with significant implications across multiple scientific disciplines. Its unique structural composition offers opportunities for developing novel therapeutics, advanced materials, and catalytic systems. As research progresses，this compound will undoubtedly continue to play a pivotal role in shaping future advancements in chemistry and related fields.